N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide

• IUPAC Name: N-[cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C17H23NO/c1-4-16(19)18-17(15-9-10-15)14-7-5-13(6-8-14)11-12(2)3/h4-8,12,15,17H,1,9-11H2,2-3H3,(H,18,19)
• InChI Key: NIQXHYXCZPWPJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C2CC2)NC(=O)C=C
• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol

Description

N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide, also known as CP-544326, is a chemical compound that has been studied for its potential therapeutic applications. This compound has been found to have a mechanism of action that involves the modulation of certain neurotransmitters in the brain, which can have effects on mood and behavior.

Mechanism of Action

The mechanism of action of N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide involves the modulation of certain neurotransmitters in the brain. Specifically, this compound has been found to increase levels of serotonin and norepinephrine, which are known to play a role in regulating mood. It has also been found to modulate the activity of certain receptors in the brain that are involved in anxiety, such as the GABA-A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide are still being studied. However, studies have shown that this compound can have effects on mood, anxiety, and behavior. It has also been found to modulate the activity of certain neurotransmitters and receptors in the brain, which can have effects on various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide in lab experiments is that it has been found to have a specific mechanism of action that can be studied in detail. This compound can also be synthesized relatively easily, which makes it accessible for research purposes.
One limitation of using N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide in lab experiments is that its effects on the body are still being studied, and there is limited information available on its potential side effects. Additionally, this compound may not be suitable for all types of experiments, as its effects may be specific to certain physiological processes.

Future Directions

There are a number of different future directions for research on N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide. One area of research could focus on the potential of this compound as a treatment for depression and anxiety disorders. Further studies could investigate the specific mechanisms of action involved in these effects, as well as potential side effects and safety concerns.
Another area of research could focus on the potential of N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide as a treatment for other neurological disorders, such as schizophrenia or bipolar disorder. Studies could investigate the effects of this compound on specific neurotransmitter systems and receptors that are involved in these disorders.
Overall, N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide is a promising compound that has potential therapeutic applications in a number of different areas. Further research is needed to fully understand its effects on the body and its potential as a treatment for various neurological disorders.

Synthesis Methods

The synthesis of N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide can be achieved through a multi-step process. The starting material for this synthesis is 4-(2-methylpropyl)benzaldehyde, which is reacted with cyclopropylmethylamine to form an imine intermediate. This intermediate is then reduced using sodium borohydride to give the corresponding amine. The amine is then coupled with prop-2-enoyl chloride to give the final product, N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide.

Scientific Research Applications

N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide has been studied for its potential therapeutic applications in a number of different areas. One area of research has focused on its potential as an antidepressant. Studies have shown that this compound can increase levels of certain neurotransmitters in the brain, such as serotonin and norepinephrine, which are known to play a role in regulating mood.
Another area of research has focused on the potential of N-[Cyclopropyl-[4-(2-methylpropyl)phenyl]methyl]prop-2-enamide as a treatment for anxiety disorders. Studies have shown that this compound can modulate the activity of certain receptors in the brain that are involved in anxiety, such as the GABA-A receptor.